Cas no 577780-50-8 (Urea,N-[4-[1-[(2,6-difluorophenyl)methyl]-5-[[(2-ethoxyethyl)methylamino]methyl]-3-(4-fluorophenyl)-1,2,3,4-tetrahydro-2,4-dioxothieno[2,3-d]pyrimidin-6-yl]phenyl]-N'-ethyl-)

• Product Name: Urea,N-[4-[1-[(2,6-difluorophenyl)methyl]-5-[[(2-ethoxyethyl)methylamino]methyl]-3-(4-fluorophenyl)-1,2,3,4-tetrahydro-2,4-dioxothieno[2,3-d]pyrimidin-6-yl]phenyl]-N'-ethyl-
• CAS No: 577780-50-8
• MF: C₃₄H₃₄F₃N₅O₄S
• MW: 665.725077152252
• CID: 1606536
• Update Time: 2024-09-13

Urea,N-[4-[1-[(2,6-difluorophenyl)methyl]-5-[[(2-ethoxyethyl)methylamino]methyl]-3-(4-fluorophenyl)-1,2,3,4-tetrahydro-2,4-dioxothieno[2,3-d]pyrimidin-6-yl]phenyl]-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-[1-[(2,6-difluorophenyl)methyl]-5-[[(2-ethoxyethyl)methylamino]methyl]-3-(4-fluorophenyl)-1,2,3,4-tetrahydro-2,4-dioxothieno[2,3-d]pyrimidin-6-yl]phenyl]-N'-ethyl-
• Urea, N-[4-[1-[(2,6-difluorophenyl)methyl]-5-[[(2-ethoxyethyl)methylamino]methyl]-3-(4-fluorophenyl)-1,2,3,4-tetrahydro-2,4-dioxothieno[2,3-d]pyrimidin-6-yl]phenyl]-N'-ethyl-

• Inchi： 1S/C34H34F3N5O4S/c1-4-38-33(44)39-23-13-9-21(10-14-23)30-26(19-40(3)17-18-46-5-2)29-31(43)42(24-15-11-22(35)12-16-24)34(45)41(32(29)47-30)20-25-27(36)7-6-8-28(25)37/h6-16H,4-5,17-20H2,1-3H3,(H2,38,39,44)
• InChI Key： XAJGPTROELHIMJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C2SC3=C(C=2CN(CCOCC)C)C(=O)N(C2=CC=C(F)C=C2)C(=O)N3CC2=C(F)C=CC=C2F)C=C1)C(NCC)=O

Computed Properties

• Exact Mass: 665.22862

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• PSA: 94.22
• pka: 14.09±0.46(Predicted)